Cas no 2228616-85-9 (1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine)

• Product Name: 1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine
• CAS No: 2228616-85-9
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6080289
• PubChem ID: 165852443
• Update Time: 2025-10-29

1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine
• 1-[2-(1H-pyrazol-1-yl)ethyl]cyclopentan-1-amine
• EN300-1729671
• 2228616-85-9

• Inchi： 1S/C10H17N3/c11-10(4-1-2-5-10)6-9-13-8-3-7-12-13/h3,7-8H,1-2,4-6,9,11H2
• InChI Key： KNQVQENEYYLMNF-UHFFFAOYSA-N
• SMILES： NC1(CCN2C=CC=N2)CCCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine

1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine (CAS No: 2228616-85-9)

1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine, a compound with the CAS registry number 2228616-85-9, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a pyrazole moiety. The pyrazole group, a five-membered aromatic ring containing two adjacent nitrogen atoms, is known for its versatility in chemical reactions and biological activities. The cyclopentane ring, on the other hand, contributes to the compound's stability and potential for various functional group transformations.

Recent studies have highlighted the significance of pyrazole-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The cyclopentane ring in this molecule serves as a rigid scaffold, which can enhance the compound's ability to interact with target proteins through specific hydrogen bonding or hydrophobic interactions. This structural feature makes 1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones and ammonia or ammonium salts to form pyrazoles. Subsequent steps may include alkylation or coupling reactions to introduce the cyclopentane moiety. Researchers have also explored alternative methods, such as microwave-assisted synthesis, to optimize reaction conditions and improve yields.

One of the most exciting aspects of 1H-pyrazol derivatives is their potential as modulators of cellular signaling pathways. For instance, recent studies have demonstrated that certain pyrazole-containing compounds can inhibit key enzymes involved in inflammation and cancer progression. While 1-2-(1H-pyrazol-1-yl)ethylcyclopentan-1-amine itself has not yet been extensively studied for its biological activity, its structural similarities to known bioactive agents suggest that it may exhibit interesting pharmacological properties.

In terms of applications, this compound could serve as a valuable intermediate in the synthesis of more complex molecules. Its rigid structure and functional groups make it suitable for further derivatization, potentially leading to novel drug candidates or advanced materials. Additionally, its stability under various reaction conditions makes it an attractive starting material for organic synthesis.

From an environmental standpoint, understanding the fate and transport of pyrazole-containing compounds is crucial for assessing their potential impact on ecosystems. Recent research has focused on evaluating the biodegradability of such compounds under different environmental conditions. While specific data on CAS No: 2228616-85